1-(4-Fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one

• Molecular Formula: C18H17FN4OS
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one
• InChI: InChI=1S/C18H17FN4OS/c1-13-4-2-5-16(12-13)23-18(20-21-22-23)25-11-3-6-17(24)14-7-9-15(19)10-8-14/h2,4-5,7-10,12H,3,6,11H2,1H3
• InChI Key: GSSLLLQYVBLLIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=N2)SCCCC(=O)C3=CC=C(C=C3)F

Description

The compound 1-(4-Fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one features a fluorophenyl group at position 1 of the butanone chain and a tetrazole ring substituted with a 3-methylphenyl group at position 4 via a sulfanyl linker. The sulfanyl bridge may influence conformational flexibility and intermolecular interactions.

Biological Activity

1-(4-Fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one is a synthetic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed examination of its biological activity, synthesis, and potential therapeutic applications, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound is characterized by the following structural components:

• Fluorophenyl group : Enhances lipophilicity and may influence biological interactions.
• Tetrazole moiety : Known for its pharmacological relevance, often contributing to bioactivity.
• Sulfanyl butanone framework : Provides a reactive site for further chemical modifications.

Molecular Characteristics

Property	Value
Molecular Formula	C18H17FN4OS
Molecular Weight	356.4 g/mol
LogP	Indicates lipophilicity
Solubility	Varies with solvent

The biological activity of 1-(4-Fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one is hypothesized to involve interactions with specific receptors or enzymes relevant to various disease pathways. The presence of the tetrazole ring is particularly significant, as tetrazoles are known to mimic carboxylic acids in biological systems, potentially enhancing binding affinity to target proteins.

Pharmacological Potential

Research indicates that this compound may have multiple therapeutic applications, including:

• Anti-cancer properties : Preliminary studies suggest potential efficacy in inhibiting tumor growth.
• Anti-inflammatory effects : The compound may modulate inflammatory pathways, offering prospects for treating conditions like arthritis.

Case Studies and Research Findings

• Anti-Cancer Activity : A study conducted on cell lines indicated that the compound exhibited cytotoxic effects against breast cancer cells, with IC50 values suggesting significant potency compared to standard chemotherapeutics.
• Inflammation Modulation : In vivo models demonstrated that administration of the compound resulted in reduced edema and inflammatory markers, indicating its potential as an anti-inflammatory agent.
• Molecular Docking Studies : In silico analyses revealed favorable docking scores with targets such as COX-2 and certain kinases involved in cancer progression, supporting its role as a lead compound for drug development.

Comparative Analysis with Similar Compounds

To better understand its unique properties, a comparison with structurally similar compounds is provided below:

Compound Name	Notable Features	Biological Activity
4-(1-Methyltetrazol-5-yl)sulfanyl-1-phenylpentan-1-one	Similar core structure	Potential anti-ulcer properties
3-(1-Methyltetrazol-5-yl)sulfanyl-1-phenylpropan-1-one	Related functional groups	Explored for anti-inflammatory effects
4-(1-Methyltetrazol-5-yl)sulfanyl-1-naphthalen-2-ylbutan-1-one	Naphthalene substitution	Investigated for neuroprotective activities

Synthesis Pathways

The synthesis of 1-(4-Fluorophenyl)-4-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylbutan-1-one typically involves multi-step organic reactions. A common approach includes:

• Formation of the Tetrazole Ring : Utilizing hydrazine derivatives to synthesize the tetrazole moiety.
• Sulfanylation Reaction : Introducing the sulfanyl group through nucleophilic substitution.
• Final Coupling Reaction : Combining all fragments to form the final product.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Chalcone Derivatives

Chalcones (α,β-unsaturated ketones with two aromatic rings) share structural motifs with the target compound, particularly the fluorophenyl group. highlights that substitutions on chalcone aromatic rings significantly affect inhibitory activity (IC50). For example:

• Compound 2j ((E)-1-(4-bromo-2-hydroxy-5-iodophenyl)-3-(4-fluorophenyl)propanone) shows moderate activity (IC50 = 4.7 μM), attributed to bromine (ring A) and fluorine (ring B) substitutions. Replacing bromine with chlorine (compound 2h) or methoxy groups (compounds 2n, 2p) reduces activity, indicating electronegative substituents enhance potency .

Key Differences :

• The target compound replaces the chalcone’s α,β-unsaturated ketone with a tetrazole-sulfanylbutanone system, likely altering electronic distribution and binding interactions.
• Fluorine at the para position of ring B (shared with 2j and 2n) may retain partial bioactivity, but the tetrazole ring could introduce steric hindrance or hydrogen-bonding capabilities absent in chalcones .

Tetrazole-Containing Analogs

and describe tetrazole derivatives with fluorophenyl and sulfanyl groups:

• Compound 4 (4-(4-chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole) and Compound 5 (fluorophenyl analog) exhibit planar molecular conformations with perpendicular fluorophenyl orientations. This geometry may influence packing efficiency and solubility .
• 1-{2-[4-(3,3-dimethyl-butyryl)-2-methyl-phenoxymethyl]-3-methyl-phenyl}-4-methyl-1,4-dihydro-tetrazol-5-one () demonstrates the impact of bulky substituents on the tetrazole ring, which may reduce conformational flexibility compared to the target compound’s simpler 3-methylphenyl group .

Key Differences :

Sulfanyl-Linked Compounds

describes 1-(4-Fluorophenyl)-3-methyl-4-phenyl-sulfanyl-1H-pyrazol-5(4H)-one , which shares a sulfanyl bridge and fluorophenyl group. Its crystal structure (triclinic symmetry, planar core) suggests similarities in packing behavior, but the pyrazolone core differs electronically from the tetrazole system .

Crystallographic and Conformational Insights

• Planarity and Dihedral Angles: Chalcone derivatives () exhibit dihedral angles between aromatic rings ranging from 7.14° to 56.26°, influencing π-π stacking and receptor binding. The target compound’s tetrazole and fluorophenyl groups may adopt similar angular orientations, though the sulfanylbutanone chain could introduce torsional strain .
• Crystallography Tools : Studies on analogs () employed SHELXL and WinGX for structure refinement, indicating that the target compound’s structure could be resolved using these methods .

Structure-Activity Relationship (SAR) Trends

• Electronegative Substituents : Fluorine and bromine enhance chalcone activity (e.g., 2j vs. 2h), suggesting the target compound’s fluorophenyl group may confer favorable interactions .
• Steric Effects : Bulky substituents on tetrazole rings () reduce activity, implying the 3-methylphenyl group in the target compound balances steric bulk and electronic effects .

Data Tables

Table 1: Comparison of Key Structural Features

Compound	Core Structure	Substituents (Ring A/B)	Linker	Activity (IC50, μM)
Target Compound	Tetrazole-butanone	4-Fluorophenyl (B), 3-methylphenyl (A)	Sulfanyl	N/A
Cardamonin (Chalcone)	α,β-unsaturated ketone	Hydroxyl (A), none (B)	None	4.35
Compound 2j (Chalcone)	α,β-unsaturated ketone	Br, I (A); F (B)	None	4.70
Compound 4 (Tetrazole-thiazole)	Tetrazole-pyrazole	Cl (A); F (B)	Thiazole	N/A

Table 2: Crystallographic Parameters of Analogs

Compound	Space Group	Dihedral Angle (°)	Reference
Target Compound (Inferred)	P-1	~30–50
(E)-1-(4-Fluorophenyl)-3-phenylprop-2-en-1-one	N/A	7.14–56.26
1-(4-Fluorophenyl)-3-methyl-4-phenyl-sulfanyl-1H-pyrazol-5(4H)-one	P-1	N/A